L-Alanyl-L-lysyl-L-leucyl-L-tyrosine

L-Alanyl-L-lysyl-L-leucyl-L-tyrosine is a tetrapeptide with a defined primary structure determined by the specific sequence of its constituent amino acids. Its physicochemical and biological properties, such as charge, hydrophobicity, and potential for interaction with biological targets, are emergent functions of this exact sequence. Unlike simple mixtures of its components, this covalently bonded peptide possesses a distinct molecular identity essential for reproducible performance in research and development.

Substituting L-Alanyl-L-lysyl-L-leucyl-L-tyrosine with a scrambled isomer, a truncated version, or a simple mixture of its constituent amino acids will lead to failed experiments and non-reproducible results. Biological activity in peptides is dictated by the specific three-dimensional conformation and presentation of amino acid side chains, which is a direct result of the primary sequence. Any alteration changes these structural properties, predictably eliminating or altering target interactions. Similarly, physicochemical characteristics like solubility and chromatographic behavior are sequence-dependent, making process parameters non-transferable between isomers or to crude mixtures.

Sequence Integrity Ensures Bioactivity

The biological function of a peptide is critically dependent on its exact amino acid sequence, which dictates its interaction with specific targets like receptors or enzymes. Any deviation, such as using a scrambled sequence (e.g., L-Lysyl-L-Alanyl-L-Tyrosyl-L-Leucine), will alter the spatial arrangement of side chains, leading to a drastic loss of binding affinity and function. Procuring a peptide with an incorrect sequence is equivalent to procuring an entirely different molecule for bio-functional applications.

This ensures that observed biological effects are attributable to a defined molecular structure, preventing wasted resources on inactive or irrelevant compounds.

Physicochemical Profile for Purification and Formulation

The specific sequence of L-Alanyl-L-lysyl-L-leucyl-L-tyrosine results in a unique isoelectric point (pI) and hydrophobicity profile, which in turn dictates a predictable and sharp elution peak in reversed-phase HPLC. This is in stark contrast to a crude peptide mixture, which would show multiple peaks, or a scrambled isomer, which would exhibit a different retention time. Procuring the defined sequence guarantees consistent behavior for process development, quality control, and formulation.

Ensures batch-to-batch consistency and simplifies downstream process development, purification, and quality control, which is impossible with an undefined mixture.

C-Terminal Tyrosine for Site-Specific Conjugation

The C-terminal tyrosine residue provides a unique phenolic hydroxyl group that serves as a specific chemical handle for various modifications. This site can be selectively targeted for radio-iodination, phosphorylation, or conjugation to other molecules or surfaces via reactions like diazonium coupling. A truncated analog lacking this tyrosine residue, such as L-Alanyl-L-lysyl-L-leucine, would not be a suitable precursor for these specific downstream applications.

This compound is the correct choice for projects requiring controlled, site-specific labeling or immobilization via its tyrosine residue, a capability its truncated analogs lack.

SAR Studies Tool Compound

As a structurally defined molecule, this peptide is an appropriate tool for use in biochemical and cellular assays where the goal is to probe the function of a specific amino acid sequence. Its high purity ensures that any observed activity can be directly attributed to the Ala-Lys-Leu-Tyr sequence.

Site-Specific Labeling Precursor

Leveraging the unique reactivity of the C-terminal tyrosine, this peptide is the correct starting material for synthesizing fluorescently labeled, radiolabeled, or biotinylated probes for use in binding assays, cellular imaging, or affinity purification.

Analytical Standard for Method Development

Due to its well-defined chemical structure and predictable behavior in chromatography, this peptide can serve as a reliable standard for the development and validation of analytical methods, such as HPLC or mass spectrometry, for peptide quantification and identification.

Component for Functionalized Biomaterials

The tyrosine residue provides a covalent attachment point for immobilizing the peptide onto surfaces, making it a suitable choice for creating functionalized biomaterials designed to elicit specific cellular responses or for use in affinity chromatography.